Cas no 880495-82-9 ([5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine)
[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine is a boronic ester derivative featuring a pyridine core functionalized with an aminomethyl group at the 2-position and a pinacol boronate moiety at the 5-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation in pharmaceutical and agrochemical synthesis. The pinacol boronate group enhances stability and solubility in organic solvents, while the aminomethyl functionality allows further derivatization or conjugation. Its rigid pyridine scaffold contributes to improved regioselectivity in coupling reactions. The compound is particularly valuable in medicinal chemistry for constructing biaryl structures, often employed in kinase inhibitor development. Careful handling under inert conditions is recommended due to the sensitivity of the boronic ester group.
Biological evaluation of isothiazoloquinolones containing aromatic heterocycles at the 7-position: In vitro activity of a series of potent antibacterial agents that are effective against methicillin-resistant Staphylococcus aureus
Wiles, Jason A.; et al,
Bioorganic & Medicinal Chemistry Letters,
2006,
16(5),
1277-1281
Biological evaluation of isothiazoloquinolones containing aromatic heterocycles at the 7-position: In vitro activity of a series of potent antibacterial agents that are effective against methicillin-resistant Staphylococcus aureus
Wiles, Jason A.; et al,
Bioorganic & Medicinal Chemistry Letters,
2006,
16(5),
1277-1281
Biological evaluation of isothiazoloquinolones containing aromatic heterocycles at the 7-position: In vitro activity of a series of potent antibacterial agents that are effective against methicillin-resistant Staphylococcus aureus
Wiles, Jason A.; et al,
Bioorganic & Medicinal Chemistry Letters,
2006,
16(5),
1277-1281
[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methanamine Raw materials